Imidazopyrimidines
Imidazopyrimidines are a class of heterocyclic compounds characterized by the fusion of imidazole and pyrimidine rings, creating a versatile chemical structure with diverse applications. These molecules exhibit unique pharmacological properties due to their specific functional groups and ring structures, making them valuable in various fields.
In pharmaceutical research, imidazopyrimidines are often explored for their potential as anti-inflammatory agents, antiviral drugs, and immunosuppressants. The substituents on the rings can be modified to enhance selectivity and potency, allowing for targeted drug design against specific diseases or pathogen targets.
Additionally, these compounds have shown promise in agricultural chemistry as broad-spectrum fungicides due to their ability to disrupt fungal cell membranes and inhibit enzyme activities critical for pathogen survival. Their synthesis is well-documented in the literature, with a variety of synthetic methods available depending on desired substituents and structural modifications.
Overall, imidazopyrimidines represent a promising class of molecules with applications spanning medicine and agriculture, driven by their complex yet flexible molecular architecture.

Structure | Chemical Name | CAS | MF |
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Imidazo[1,5-c]pyrimidin-5(6H)-one, 7,8-dihydro-1-methyl- | 51777-26-5 | C7H9N3O |
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Imidazo[1,2-c]pyrimidin-5(1H)-one,7-amino- | 252230-10-7 | C6H6N4O |
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7H,8H-imidazo1,2-apyrimidin-7-one | 55662-33-4 | C6H5N3O |
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2,6-Dimethylimidazo[1,2-c]pyrimidin-5(6H)-one | 57491-47-1 | C8H9N3O |
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7-Chloro-imidazo1,2-Cpyrimidin-5-ol | 56817-09-5 | C6H4ClN3O |
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5,6-dihydro-5-oxo-Imidazo[1,2-c]pyrimidine-2-carboxylic acid ethyl ester | 1403332-74-0 | C9H9N3O3 |
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7-Chloroimidazo1,2-apyrimidin-5(1H)-one | 57473-33-3 | C6H4ClN3O |
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3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine | 1404299-76-8 | C8H5BrN4 |
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7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-5-one | 14509-66-1 | C6H7N3O |
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6H-Purine-6-thione | 91220-43-8 | C5H2N4S |
Related Literature
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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